Cas no 480425-29-4 (E-(4-Butylphenyl)ethenylboronic acid)

E-(4-Butylphenyl)ethenylboronic acid is a boronic acid derivative featuring a trans-substituted ethenyl group and a butylphenyl moiety. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its stability and reactivity make it a valuable intermediate for constructing complex organic frameworks. The butyl chain enhances solubility in organic solvents, facilitating handling in synthetic applications. Its boronic acid group ensures efficient transmetalation with palladium catalysts, enabling high-yield C-C bond formation. The product is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Proper storage under inert conditions is recommended to maintain stability.

E-(4-Butylphenyl)ethenylboronic acid structure

480425-29-4 structure

Product Name:E-(4-Butylphenyl)ethenylboronic acid

CAS No:480425-29-4

MF:C₁₂H₁₇BO₂

MW:204.073183774948

MDL:MFCD06202493

CID:828904

Update Time:2025-10-06

E-(4-Butylphenyl)ethenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (E)-(4-Butylstyryl)boronic acid
- E-(4-Butylphenyl)ethenylboronic acid
- MDL： MFCD06202493
- Inchi： 1S/C12H17BO2/c1-2-3-4-11-5-7-12(8-6-11)9-10-13(14)15/h5-10,14-15H,2-4H2,1H3/b10-9+
- InChI Key： AJCKKPVFZKJQTH-MDZDMXLPSA-N
- SMILES： OB(/C=C/C1C=CC(=CC=1)CCCC)O

Computed Properties

Exact Mass: 204.13200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5

Experimental Properties

PSA: 40.46000
LogP: 2.05440

E-(4-Butylphenyl)ethenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B809373-25mg	E-(4-Butylphenyl)ethenylboronic acid	480425-29-4		25mg	$ 69.00	2023-04-18
TRC	B809373-50mg	E-(4-Butylphenyl)ethenylboronic acid	480425-29-4		50mg	$ 98.00	2023-04-18
TRC	B809373-100mg	E-(4-Butylphenyl)ethenylboronic acid	480425-29-4		100mg	$ 150.00	2023-04-18
TRC	B809373-250mg	E-(4-Butylphenyl)ethenylboronic acid	480425-29-4		250mg	$ 270.00	2023-04-18
abcr	AB271827-250 mg	E-(4-Butylphenyl)ethenylboronic acid, 97%; .	480425-29-4	97%	250mg	€171.30	2023-06-22
abcr	AB271827-1 g	E-(4-Butylphenyl)ethenylboronic acid, 97%; .	480425-29-4	97%	1g	€351.60	2023-06-22
Chemenu	CM133935-1g	(E)-(4-Butylstyryl)boronic acid	480425-29-4	95%	1g	$418	2023-02-18
Fluorochem	215863-250mg	E)-(4-Butylstyryl)boronic acid	480425-29-4	95%	250mg	￡188.00	2022-03-01
Fluorochem	215863-1g	E)-(4-Butylstyryl)boronic acid	480425-29-4	95%	1g	￡376.00	2022-03-01
Alichem	A249000345-5g	(E)-(4-Butylstyryl)boronic acid	480425-29-4	95%	5g	$863.55	2023-09-01